Cas no 117038-35-4 (4(3H)-Quinazolinone,3-ethyl-2-[(2-pyridinylmethyl)thio]-)

• Product Name: 4(3H)-Quinazolinone,3-ethyl-2-[(2-pyridinylmethyl)thio]-
• CAS No: 117038-35-4
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 171547
• PubChem ID: 3088196
• Update Time: 2025-04-19

4(3H)-Quinazolinone,3-ethyl-2-[(2-pyridinylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-ethyl-2-[(2-pyridinylmethyl)thio]-
• 3-ethyl-2-(pyridin-2-ylmethylsulfanyl)quinazolin-4-one
• DTXSID40151686
• 3-Ethyl-2-(2-pyridylmethylthio)-4(3H)-quinazolinone
• SCHEMBL9670205
• 4(3H)-Quinazolinone, 3-ethyl-2-((2-pyridinylmethyl)thio)-
• 117038-35-4
• LMXHUYPAZFRENX-UHFFFAOYSA-N
• 3-Ethyl-2-((2-pyridinylmethyl)thio)-4(3H)-quinazolinone

• Inchi： 1S/C16H15N3OS/c1-2-19-15(20)13-8-3-4-9-14(13)18-16(19)21-11-12-7-5-6-10-17-12/h3-10H,2,11H2,1H3
• InChI Key： LMXHUYPAZFRENX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CN=1)C1=NC2C=CC=CC=2C(N1CC)=O

Computed Properties

• Exact Mass: 297.09375
• Monoisotopic Mass: 297.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 471.7°Cat760mmHg
• Flash Point: 239.1°C
• Refractive Index: 1.661
• PSA: 45.56